Cas no 1207006-89-0 (N-3-cyclopropyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-ylthiophene-2-carboxamide)

• Product Name: N-3-cyclopropyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-ylthiophene-2-carboxamide
• CAS No: 1207006-89-0
• MF: C₁₈H₁₉N₅O₂S
• MW: 369.440761804581
• CID: 6042437
• PubChem ID: 135892073
• Update Time: 2025-09-27

N-3-cyclopropyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-ylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-cyclopropyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-ylthiophene-2-carboxamide
• AKOS024505841
• 1207006-89-0
• F5305-0446
• N-[5-cyclopropyl-2-(6-oxo-4-propyl-1H-pyrimidin-2-yl)pyrazol-3-yl]thiophene-2-carboxamide

• Inchi： 1S/C18H19N5O2S/c1-2-4-12-9-16(24)21-18(19-12)23-15(10-13(22-23)11-6-7-11)20-17(25)14-5-3-8-26-14/h3,5,8-11H,2,4,6-7H2,1H3,(H,20,25)(H,19,21,24)
• InChI Key： JKXAUQAXDWCHPF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(NC1=CC(C2CC2)=NN1C1=NC(=CC(N1)=O)CCC)=O

Computed Properties

• Exact Mass: 369.12594604g/mol
• Monoisotopic Mass: 369.12594604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 117Ų

Additional information on N-3-cyclopropyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-ylthiophene-2-carboxamide

N-Cyclopropyl Pyrazole Derivative: A Promising Compound in Modern Medicinal Chemistry

The compound with CAS No. 1207006-89-0, named N-3-cyclopropyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-ylthiophene-2-carboxamide, has recently emerged as a significant player in the field of medicinal chemistry. This compound, characterized by its complex structure and unique functional groups, has garnered attention due to its potential applications in drug discovery and development. The cyclopropyl group, pyrimidine ring, and pyrazole moiety within its structure contribute to its intriguing chemical properties and biological activities.

Recent studies have highlighted the importance of heterocyclic compounds like this one in modulating various cellular pathways. The thiophene ring, a key feature of this molecule, is known for its stability and ability to participate in π-interactions, making it a valuable component in designing bioactive molecules. Furthermore, the carboxamide group at the terminus of the molecule enhances its solubility and bioavailability, which are critical factors for drug candidates.

One of the most notable aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play pivotal roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against several kinases, including EGFR and ALK, which are targets for anti-cancer therapies. This makes it a promising candidate for the development of targeted therapies with high specificity and reduced side effects.

In addition to its kinase inhibitory properties, this compound has shown potential in modulating other therapeutic targets. For instance, research indicates that it may act as an antagonist for certain G-protein coupled receptors (GPCRs), which are involved in inflammation and pain signaling. This dual functionality underscores the versatility of this compound in addressing multiple disease states simultaneously.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The construction of the pyrimidine ring is achieved through a nucleophilic substitution reaction, while the incorporation of the cyclopropyl group requires precise control over reaction conditions to ensure stereochemical integrity. The final step involves the coupling of the thiophene ring with the pyrazole moiety via an amide bond formation, which is critical for maintaining the stability and bioactivity of the molecule.

From an environmental perspective, researchers have also investigated the biodegradability and ecological impact of this compound. Initial assessments suggest that it undergoes rapid degradation under aerobic conditions, minimizing its potential to accumulate in ecosystems. This aligns with current trends toward developing eco-friendly pharmaceuticals that minimize environmental footprint while maintaining therapeutic efficacy.

In conclusion, CAS No. 1207006-89-0 represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a valuable asset in the pipeline for novel therapeutic agents. As research continues to unravel its full potential, this compound holds promise for addressing unmet medical needs across various therapeutic areas.